Cas no 110413-17-7 (2-[[2-(oxiran-2-ylmethyl)phenyl]methyl]oxirane)

2-[[2-(oxiran-2-ylmethyl)phenyl]methyl]oxirane structure
110413-17-7 structure
Product Name:2-[[2-(oxiran-2-ylmethyl)phenyl]methyl]oxirane
CAS No:110413-17-7
MF:C12H14O2
MW:190.238363742828
CID:1194095
PubChem ID:11286959
Update Time:2025-04-20

2-[[2-(oxiran-2-ylmethyl)phenyl]methyl]oxirane Chemical and Physical Properties

Names and Identifiers

    • 2-[[2-(oxiran-2-ylmethyl)phenyl]methyl]oxirane
    • VZFMTJWKZVYIQL-UHFFFAOYSA-N
    • 2-[2-(oxiran-2-ylmethyl)benzyl]oxirane
    • DTXSID50461208
    • Oxirane, 2,2'-[1,2-phenylenebis(methylene)]bis-
    • 110413-17-7
    • 1,2-bis-(2,3-epoxypropyl)-benzene
    • SCHEMBL6480647
    • Inchi: 1S/C12H14O2/c1-2-4-10(6-12-8-14-12)9(3-1)5-11-7-13-11/h1-4,11-12H,5-8H2
    • InChI Key: VZFMTJWKZVYIQL-UHFFFAOYSA-N
    • SMILES: O1CC1CC1=CC=CC=C1CC1CO1

Computed Properties

  • Exact Mass: 190.09942
  • Monoisotopic Mass: 190.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 25.1Ų

Experimental Properties

  • PSA: 25.06
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